Cas no 33924-76-4 (Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester)

• Product Name: Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester
• CAS No: 33924-76-4
• MF: C₂₃H₂₈O₆
• MW: 400.464827537537
• CID: 304010
• PubChem ID: 18352253
• Update Time: 2025-04-19

Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(heptyloxy)carbonyl]oxy]-, 4-ethoxyphenyl ester
• N-HEPTYL 4-(4'-ETHOXYPHENOXYCARBONYL)PHENYL CARBONATE
• 4-(4-Ethoxyphenoxycarbonyl)phenyl Heptyl Carbonate
• 4-(4'-ETHOXYPHENOXYCARBONYL)PHENYL N-HEPTYL CARBONATE
• 4-[[(Heptyloxy)carbonyl]oxy]benzoic acid 4-ethoxyphenyl ester
• Heptyl 4-(4-Ethoxyphenoxycarbonyl)phenyl Carbonate
• Heptylethoxyphenoxycarbonylphenylcarbonate
• p-(Heptyloxycarbonyloxy)benzoic acid p-ethoxyphenyl ester
• p-Ethoxyphenyl p-(heptyloxycarbonyloxy)benzoate
• (4-ethoxyphenyl) 4-heptoxycarbonyloxybenzoate
• 33924-76-4
• 4-ethoxyphenyl 4-(heptyloxycarbonyloxy)benzoate
• Carbonic acid, heptyl ester, ester with p-ethoxyphenyl p-hydroxybenzoate
• FT-0757069
• SCHEMBL5444280
• 4-Heptyloxycarbonyloxy-benzoic acid 4-ethoxy-phenyl ester

• Inchi： 1S/C23H28O6/c1-3-5-6-7-8-17-27-23(25)29-21-11-9-18(10-12-21)22(24)28-20-15-13-19(14-16-20)26-4-2/h9-16H,3-8,17H2,1-2H3
• InChI Key： QGIKOETXLIAPAH-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(C(=O)OC2C=CC(=CC=2)OCC)=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 400.18900
• Monoisotopic Mass: 400.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 71.06000
• LogP: 5.79030
• Solubility: Not determined